N-(3-acetamido-2-methylphenyl)-2,3-dimethylbenzamide

• IUPAC Name: N-(3-acetamido-2-methylphenyl)-2,3-dimethylbenzamide
• InChI: InChI=1S/C18H20N2O2/c1-11-7-5-8-15(12(11)2)18(22)20-17-10-6-9-16(13(17)3)19-14(4)21/h5-10H,1-4H3,(H,19,21)(H,20,22)
• InChI Key: CRVASAVRBUXEEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=CC=CC(=C2C)NC(=O)C)C
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

N-(3-acetamido-2-methylphenyl)-2,3-dimethylbenzamide, also known as N-(3-amino-2-methylphenyl)-2,3-dimethylbenzamide or simply AMMB, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of AMMB involves its binding to the colchicine binding site on tubulin, a protein that is essential for the formation of microtubules. This binding disrupts the microtubule network, which is necessary for cell division, leading to cell cycle arrest and ultimately cell death.
Biochemical and Physiological Effects
AMMB has been shown to have both biochemical and physiological effects. Biochemically, AMMB inhibits the polymerization of tubulin, leading to the disruption of the microtubule network. Physiologically, AMMB has been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One advantage of using AMMB in lab experiments is its high potency and selectivity for the colchicine binding site on tubulin. This makes it a useful tool for studying the role of microtubules in cell division and other cellular processes. One limitation of using AMMB is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for research on AMMB. One direction is the development of new drugs based on the AMMB scaffold with improved pharmacological properties. Another direction is the synthesis of novel polymers and materials using AMMB as a precursor. Additionally, further studies are needed to fully understand the mechanism of action of AMMB and its potential applications in other fields such as neurology and immunology.
Conclusion
In conclusion, AMMB is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on AMMB is needed to fully understand its potential applications and to develop new drugs and materials based on its scaffold.

Synthesis Methods

The synthesis of AMMB involves the reaction of 3-acetamido-2-methylphenol with 2,3-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure AMMB.

Scientific Research Applications

AMMB has been studied for its potential applications in various fields such as cancer research, drug discovery, and material science. In cancer research, AMMB has been shown to inhibit the growth of cancer cells by targeting the microtubule network, which is essential for cell division. In drug discovery, AMMB has been used as a scaffold for the development of new drugs with improved pharmacological properties. In material science, AMMB has been used as a precursor for the synthesis of novel polymers and materials.